Cas no 868082-90-0 (2H-Azepin-2-one, hexahydro-, trifluoroacetate)
868082-90-0 structure
Product Name:2H-Azepin-2-one, hexahydro-, trifluoroacetate
CAS No:868082-90-0
MF:C8H12F3NO3
MW:227.180993080139
CID:660476
PubChem ID:21102321
Update Time:2025-04-19
2H-Azepin-2-one, hexahydro-, trifluoroacetate Chemical and Physical Properties
Names and Identifiers
-
- 2H-Azepin-2-one, hexahydro-, trifluoroacetate
- azepan-2-one,2,2,2-trifluoroacetic acid
- SCHEMBL5422431
- Trifluoroacetic acid--azepan-2-one (1/1)
- 868082-90-0
- DTXSID30610777
-
- Inchi: 1S/C6H11NO.C2HF3O2/c8-6-4-2-1-3-5-7-6;3-2(4,5)1(6)7/h1-5H2,(H,7,8);(H,6,7)
- InChI Key: CBHNJGAYZAOANS-UHFFFAOYSA-N
- SMILES: FC(C(=O)O)(F)F.O=C1CCCCCN1
Computed Properties
- Exact Mass: 227.07692773g/mol
- Monoisotopic Mass: 227.07692773g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 174
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.4Ų
2H-Azepin-2-one, hexahydro-, trifluoroacetate Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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